Cas no 1762-95-4 (Ammonium thiocyanate)

• Product Name: Ammonium thiocyanate
• CAS No: 1762-95-4
• MF: CH₄N₂S
• MW: 76.1208581924438
• MDL: MFCD00011428
• CID: 41956
• Update Time: 2026-05-14

Ammonium thiocyanate Chemical and Physical Properties

Names and Identifiers

• Ammonium thiocyanate
• AMMONIUM RHODANATE
• AMMONIUM RHODANIDE
• AMMONIUM RHODANIDE STANDARD SOLUTION
• Ammonium suffocyanide
• AMMONIUM SULFOCYANATE
• AMMONIUM SULFOCYANIDE
• AMMONIUM THIOCYANATE STANDARD
• AMMONIUM THIOCYANATE TS
• THIOCYANIC ACID AMMONIUM SALT
• Ammoniumrhodantate
• Ammoniumrhodonide
• rhodanid
• trans-aid
• usafek-p-433
• AMMONIUM THIOCYANAT
• AMMONIUM THIOCYANATE STANDARD SOLUTION &amp
• ACS
• AMMONIUM THIOCYANATE 0,1 MOL
• Ammonium thiocyanate concentrate
• Thiocyanic acid, ammonium salt
• Ammoniumrhodanid
• Ammonium isothiocyanate
• Weedazol tl
• Rhodanine, ammonium salt
• Thiocyanic acid, ammonium salt (1:1)
• YYL9152Z1Y
• ammoniumthiocyanate
• Ammonium thiocyanate, ammonium thiosulfate solution
• Ammonium thiocyanate, 98%, ACS reagent
• Ammonium thiocyanate standard solutio

• MDL： MFCD00011428
• Inchi： 1S/CHNS.H3N/c2-1-3;/h3H;1H3
• InChI Key： SOIFLUNRINLCBN-UHFFFAOYSA-N
• SMILES： [S-]C#N.[N+]([H])([H])([H])[H]
• BRN： 3595135

Computed Properties

• Exact Mass: 76.00950
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 31.3
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Colorless monoclinic system with flake or columnar crystals and luster. Easily deliquescent.
• Density: 1.3
• Melting Point: 152-154 °C (lit.)
• Boiling Point: 262.85°C
• Flash Point: 190ºC
• Refractive Index: 1.5300 (estimate)
• PH: 4.8-5.8 (50g/l, H2O, 20℃)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 163G/100ML(20ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents. Forms explosive mixtures with lead nitrate.
• PSA: 65.83000
• LogP: 0.72118
• Merck: 561
• Sensitiveness: Light Sensitive & Hygroscopic
• Solubility: It is easily soluble in water and ethanol, soluble in methanol and acetone, and almost insoluble in chloroform and ethyl acetate. Its aqueous solution is blood red in the presence of iron salt solution, but no reaction in the presence of ferrous salt.

Ammonium thiocyanate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302,H312,H332,H412
• Warning Statement： P273,P280
• Hazardous Material transportation number：9092
• WGK Germany：-
• Hazard Category Code： 20/21/22-32-52/53
• Safety Instruction： S13-S61-S36/37
• FLUKA BRAND F CODES：3
• RTECS：XK7875000
• Hazardous Material Identification：
• TSCA：Yes
• HazardClass：9
• PackingGroup：III
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22; R32; R52/53
• Safety Term：S13;S61

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on Ammonium thiocyanate

Introduction to Ammonium Thiocyanate (CAS No. 1762-95-4)

Ammonium thiocyanate, with the chemical formula NH₄SCN, is a compound of significant interest in the field of chemistry and pharmaceutical research. This compound is characterized by its unique structural and chemical properties, which make it a valuable reagent in various applications. The CAS number 1762-95-4 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial processes.

The compound is primarily known for its role as a precursor in the synthesis of more complex molecules. Its versatility stems from the presence of both the thiocyanate (SCN) and ammonium (NH₄) functional groups, which can participate in a wide range of chemical reactions. These reactions include nucleophilic substitutions, coordination chemistry, and redox processes, making ammonium thiocyanate a staple in organic synthesis and material science.

In recent years, the applications of ammonium thiocyanate have expanded into novel areas, particularly in the development of pharmaceuticals and agrochemicals. Researchers have been exploring its potential as an intermediate in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals. For instance, studies have demonstrated its utility in the preparation of thiocyanate-based ligands for metal-organic frameworks (MOFs), which have promising applications in drug delivery systems.

The compound's reactivity also makes it valuable in catalytic processes. Recent advancements in green chemistry have highlighted the use of ammonium thiocyanate as a mild oxidizing agent in environmentally friendly synthetic routes. This aligns with the growing emphasis on sustainable practices in chemical manufacturing, where minimizing waste and reducing hazardous byproducts are key priorities.

Moreover, ammonium thiocyanate has been investigated for its potential role in biotechnology. Its ability to form coordination complexes with transition metals has led to research into its applications as a biosensor component. These sensors can detect various analytes by exploiting the selective binding properties of metal-thiocyanate complexes, offering new possibilities for diagnostic tools and environmental monitoring.

The industrial production of ammonium thiocyanate typically involves the reaction between ammonia (NH₃) and sulfur cyanide (SNC), followed by crystallization or purification processes. The scalability of this production method has been optimized to meet the demands of both academic research and commercial applications. Quality control measures ensure that the final product meets stringent purity standards, which are essential for sensitive chemical reactions.

In academic research, ammonium thiocyanate continues to be a subject of study due to its unique chemical behavior. Researchers are particularly interested in understanding its role in photochemical reactions and its interactions with biological systems. For example, investigations have focused on how thiocyanate ions influence enzyme activity and metabolic pathways, providing insights into potential therapeutic applications.

The compound's stability under various conditions has also been a focus of study. Researchers have examined its behavior under extreme temperatures and pressures, which can provide valuable data for industrial process design. Additionally, its solubility profile has been analyzed to determine optimal conditions for use in solution-based reactions.

The safety profile of ammonium thiocyanate is another critical aspect that has been thoroughly evaluated. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to prevent unintended exposure. Safety data sheets (SDS) provide detailed guidelines on storage, transportation, and disposal, ensuring that researchers and industrial workers can use the compound safely.

The future prospects for ammonium thiocyanate are promising, with ongoing research suggesting new applications across multiple disciplines. As synthetic chemistry continues to evolve, this compound is likely to play an increasingly important role in developing innovative materials and pharmaceuticals. The integration of computational methods into chemical research also promises to enhance our understanding of its reactivity and potential uses.